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Compound of Interest

Compound Name: 2-Bromohexanal

Cat. No.: B3255019

An In-depth Technical Guide to 2-Bromohexanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromohexanal, a halogenated
aliphatic aldehyde with applications in organic synthesis and potential biological activities. This
document details its chemical identity, physical properties, synthesis and purification protocols,
and analytical characterization. Furthermore, it explores its reactivity and known biological
interactions, offering insights for its application in research and drug development.

Chemical Identity and Properties

2-Bromohexanal, also known as a-bromohexanal, is an organic compound with the chemical
formula CeH11BrO.[1] It belongs to the class of a-haloaldehydes, characterized by a bromine
atom at the carbon adjacent to the aldehyde functional group. This substitution pattern
significantly influences its chemical reactivity.

Table 1: Physicochemical Properties of 2-Bromohexanal
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Property Value Reference(s)
CAS Number 24764-98-5 [1112]
Molecular Formula CeH11Bro [1]
Molecular Weight 179.05 g/mol [1]
Pale-yellow oil (typical for a- Inferred from general
Appearance .
bromoaldehydes) properties

[3] (from a similar compound's

Boiling Point 63 °C at 12 Torr
data)

[3] (from a similar compound's

Density 1.292 g/cm3 at 21 °C data)
ata

Synthesis and Purification

The synthesis of 2-bromohexanal is most commonly achieved through the a-bromination of its
parent aldehyde, hexanal.[4] Due to the propensity of aldehydes to undergo polymerization
under acidic conditions generated during direct bromination (hydrobromic acid byproduct),
careful control of reaction conditions or the use of alternative methods is crucial for achieving
high selectivity and yield.[3]

Experimental Protocol: Synthesis via a-Bromination of
Hexanal

This protocol is a general procedure for the a-bromination of aldehydes and can be adapted for
2-bromohexanal.

Materials:
e Hexanal
e Bromine (Brz) or N-Bromosuccinimide (NBS)

e Solvent (e.g., Dichloromethane, Carbon Tetrachloride, or Hexafluoroisopropanol - HFIP)[4][5]
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Acid catalyst (e.g., p-Toluenesulfonic acid) for some methods

Water

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate
Procedure:

 In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve
hexanal in the chosen solvent.

e Cool the solution in an ice bath.

o Slowly add a solution of the brominating agent (e.g., Bromine or NBS in the same solvent)
dropwise to the stirred solution of hexanal.[5] The slow addition is critical to control the
reaction temperature and minimize side reactions.

» After the addition is complete, allow the reaction to stir at a low temperature for a specified
time, monitoring the reaction progress by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Upon completion, quench the reaction by adding cold water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
water, saturated sodium bicarbonate solution (to neutralize any acid), and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude 2-bromohexanal.

Purification

Crude 2-bromohexanal is often unstable and may decompose upon standing or during
purification.[6] Therefore, it is often recommended to use the crude product immediately in the
subsequent reaction step. If purification is necessary, flash column chromatography on silica
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gel using a non-polar eluent system (e.g., hexane/ethyl acetate) can be employed, although
care must be taken to minimize contact time with the silica gel to avoid decomposition.[6]

Analytical Characterization

The structure and purity of 2-bromohexanal are confirmed using various spectroscopic
techniques.

Table 2: Spectroscopic Data for 2-Bromohexanal
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Technique

Expected Data

Reference(s)

1H NMR

- Aldehydic proton (CHO)
singlet around 9.5 ppm. -
Methine proton (CHBr)

multiplet around 4.2-4.5 ppm. -

Methylene and methyl protons
of the butyl chain between 0.9
and 2.0 ppm.

[71[8] (inferred)

13C NMR

- Carbonyl carbon (C=0)
signal around 190-200 ppm. -
Brominated methine carbon
(CHBr) signal around 50-60
ppm. - Aliphatic carbons of the
butyl chain in the range of 13-
35 ppm.

[9] (inferred)

Mass Spectrometry (MS)

- Molecular ion peaks (M* and
M*+2) with approximately
equal intensity, characteristic
of a bromine-containing
compound. - Fragmentation
patterns corresponding to the
loss of Br, CHO, and alkyl

fragments.

[10][11][12]

Infrared (IR) Spectroscopy

- Strong C=0 stretching
vibration for the aldehyde at
~1720-1740 cm~1. - C-H
stretching vibrations for the
aldehyde proton around 2720
and 2820 cm~1. - C-Br
stretching vibration in the

fingerprint region.

[13][14] (inferred)

Chemical Reactivity and Biological Interactions
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The reactivity of 2-bromohexanal is dominated by its two functional groups: the aldehyde and
the a-bromo substituent.[4]

» Aldehyde Group: Undergoes typical aldehyde reactions such as oxidation to a carboxylic
acid (2-bromohexanoic acid), reduction to an alcohol (2-bromohexan-1-ol), and nucleophilic
addition reactions.[4]

e 0-Bromo Substituent: The bromine atom is a good leaving group, making the a-carbon
susceptible to nucleophilic substitution by a variety of nucleophiles.

This dual reactivity makes 2-bromohexanal a versatile intermediate in organic synthesis.

From a biological perspective, a-haloaldehydes are known to be reactive electrophiles. Their
cytotoxicity is often attributed to their ability to react with biological nucleophiles, such as the
thiol groups of cysteine residues and the imidazole groups of histidine residues in proteins.[15]
[16] Such reactions can lead to enzyme inhibition and disruption of cellular signaling pathways.
[17] While specific signaling pathways involving 2-bromohexanal have not been extensively
elucidated, its potential for covalent modification of proteins is a key aspect of its biological
activity.

// Edges edge [color="#202124", arrowhead="normal", penwidth=1.5]; Hexanal ->
Bromohexanal [label="Bromination", fontcolor="#202124"]; Bromohexanal -> Oxidation;
Bromohexanal -> Reduction; Bromohexanal -> Nucleophilic_Substitution; Oxidation ->
Carboxylic_Acid; Reduction -> Alcohol; Nucleophilic_Substitution -> Substituted_Product;
Bromohexanal -> Biological_Nucleophiles [style=dashed]; Biological Nucleophiles ->
Protein_Modification [style=dashed]; Protein_Modification -> Enzyme_ Inhibition [style=dashed];
} .dot Caption: Chemical synthesis, reactivity, and potential biological interactions of 2-
Bromohexanal.

Conclusion

2-Bromohexanal is a reactive chemical intermediate with established utility in organic
synthesis. Its bifunctional nature allows for a range of chemical transformations, making it a
valuable building block for more complex molecules. While its biological activity is not yet fully
characterized, its electrophilic nature suggests a potential for interaction with biological
systems, warranting further investigation for applications in medicinal chemistry and drug
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development. This guide provides a foundational understanding of 2-bromohexanal for
researchers and scientists working in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromohexanal CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3255019#2-bromohexanal-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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